2-fluoro-N-(2-methylbutan-2-yl)benzamide

• IUPAC Name: 2-fluoro-N-(2-methylbutan-2-yl)benzamide
• InChI: InChI=1S/C12H16FNO/c1-4-12(2,3)14-11(15)9-7-5-6-8-10(9)13/h5-8H,4H2,1-3H3,(H,14,15)
• InChI Key: WITYTARKAMSABC-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)NC(=O)C1=CC=CC=C1F
• Molecular Formula: C12H16FNO
• Molecular Weight: 209.26 g/mol

Description

2-fluoro-N-(2-methylbutan-2-yl)benzamide, also known as fluconazole, is a synthetic compound that belongs to the class of triazole antifungal agents. It is an important drug that is used to treat a variety of fungal infections, including candidiasis, cryptococcal meningitis, and tinea infections. In recent years, there has been a growing interest in the synthesis, mechanism of action, and applications of fluconazole in scientific research.

Mechanism of Action

The mechanism of action of 2-fluoro-N-(2-methylbutan-2-yl)benzamide involves the inhibition of the fungal enzyme lanosterol 14α-demethylase, which is essential for the biosynthesis of ergosterol, a key component of the fungal cell membrane. By inhibiting this enzyme, this compound disrupts the integrity of the fungal cell membrane, leading to cell death.
Biochemical and Physiological Effects
Fluconazole has been shown to have minimal toxicity and is generally well-tolerated by patients. However, it can have some biochemical and physiological effects, such as hepatotoxicity, gastrointestinal disturbances, and skin reactions. These effects are generally mild and can be managed with appropriate medical care.

Advantages and Limitations for Lab Experiments

Fluconazole has several advantages as a research tool, including its broad-spectrum antifungal activity, low toxicity, and availability in both oral and intravenous formulations. However, there are some limitations to its use in lab experiments, such as the potential for drug resistance and the need for careful dosing and monitoring to avoid toxicity.

Future Directions

There are several potential future directions for research on 2-fluoro-N-(2-methylbutan-2-yl)benzamide. One area of interest is the development of new formulations and delivery methods that improve the efficacy and safety of the drug. Another area of research is the investigation of the potential anticancer properties of this compound and its mechanism of action in cancer cells. Additionally, there is a need for further studies on the pharmacokinetics and pharmacodynamics of this compound to optimize dosing and reduce the risk of toxicity.

Synthesis Methods

The synthesis of 2-fluoro-N-(2-methylbutan-2-yl)benzamide involves the reaction of 2,4-difluorobenzonitrile with 2-methyl-2-butanol in the presence of a base such as sodium hydroxide. The resulting intermediate is then reacted with an amine, such as benzylamine, to yield this compound. This method of synthesis is efficient and has been optimized for large-scale production of the drug.

Scientific Research Applications

Fluconazole has been extensively studied for its antifungal properties and has been used in a wide range of scientific research applications. It has been shown to be effective against a variety of fungal species, including Candida albicans, Cryptococcus neoformans, and Aspergillus fumigatus. In addition to its use as an antifungal agent, 2-fluoro-N-(2-methylbutan-2-yl)benzamide has also been investigated for its potential as an anticancer agent and has shown promising results in preclinical studies.